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Compound of Interest

Compound Name: Scopoline Methobromide

CAS No.: 845870-40-8

Cat. No.: B1146111

Get Quote

Target Audience: Researchers, Analytical Chemists, and Drug Development Professionals

Content Focus: Structural elucidation, kinetic formation pathways, and self-validating analytical

protocols.

Introduction and Nomenclature Clarification
Scopoline methobromide (CAS 845870-40-8), formally recognized in pharmacopeial

monographs as Tiotropium EP Impurity H, is a quaternary ammonium tropane alkaloid

derivative[1][2]. It is frequently misidentified in broader literature as methscopolamine bromide

(CAS 155-41-9); however, the two are structurally distinct. While methscopolamine retains the

intact esterified tropic acid moiety, scopoline methobromide is a degraded, ether-bridged

tricyclic cation[2][3].

Understanding its molecular properties and formation kinetics is critical for pharmaceutical

scientists tasked with the synthesis, purification, and regulatory control of anticholinergic

bronchodilators like tiotropium bromide[4][5].
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Structural Elucidation and Physicochemical
Properties
The defining structural feature of scopoline methobromide is its rigid 2,5-methanofuro[3,2-

b]pyrrole core[1][6]. Unlike its synthetic precursor, scopine, which contains a highly reactive

epoxide ring, scopoline features an intramolecular ether bridge. This bridge forms via the

nucleophilic attack of the hydroxyl group on the epoxide during base-catalyzed degradation[5]

[7].

The nitrogen atom is quaternized with a methyl group, conferring a permanent positive charge

that dictates its physicochemical behavior, including its high polarity, lack of volatility, and

specific solubility profile[2].

Table 1: Quantitative and Molecular Properties
Property Value

Chemical Name Scopoline Methobromide

Pharmacopeial Name Tiotropium EP Impurity H

CAS Registry Number 845870-40-8

Molecular Formula C9H16BrNO2

Molecular Weight
250.13 g/mol (Bromide salt) / 170.23 g/mol

(Free cation)

Structural Class
Quaternary Ammonium Tropane Alkaloid

Derivative

Key Structural Motif
2,5-methanofuro[3,2-b]pyrrole core (Ether

bridge)

Solubility Profile Slightly soluble in Water, Methanol, and DMSO

Mechanistic Pathway of Formation (Synthesis &
Degradation)
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In the industrial synthesis of tiotropium bromide, scopine is reacted with methyl-di(2-

thienyl)glycolate via transesterification to form N-demethyl-tiotropium[3][8]. This step strictly

requires basic conditions.

If the reaction temperature exceeds 50°C, or if the base concentration is poorly controlled, the

epoxide ring of scopine undergoes an irreversible intramolecular ring-opening to yield

scopoline[5]. During the subsequent quaternization step with methyl bromide (MeBr), both the

desired N-demethyl-tiotropium and the scopoline impurity are methylated. This parallel

quaternization traps the degradant as scopoline methobromide (Impurity H) within the final

drug substance[7][8].
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Fig 1: Mechanistic pathway of Tiotropium Bromide synthesis and the formation of Impurity H.
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Analytical Methodologies: LC-MS/MS Quantification
Protocol
Because scopoline methobromide shares the quaternary ammonium pharmacophore of

tiotropium, regulatory bodies (ICH Q3A) mandate its control to levels below 0.15% in the final

active pharmaceutical ingredient (API) to ensure patient safety[2][4].

Below is a self-validating Hydrophilic Interaction Liquid Chromatography (HILIC) protocol

designed to quantify Impurity H at trace levels.

Step 1: Sample Preparation & Matrix Stabilization
Action: Dissolve 10 mg of Tiotropium Bromide API in 10 mL of Acetonitrile/Water (80:20, v/v)

containing 0.1% Formic Acid and 10 ng/mL of an isotopically labeled internal standard

(Scopoline Methobromide-D3)[9].

Causality: Quaternary ammoniums are highly polar and prone to secondary electrostatic

interactions with glassware. The acidic, high-organic diluent maintains the analytes in

solution while matching the initial conditions of the HILIC mobile phase to prevent peak

distortion (solvent effects).

Step 2: Chromatographic Separation (HILIC)
Action: Inject 2 µL onto an Amide-HILIC column (100 x 2.1 mm, 1.7 µm).

Mobile Phase A: 10 mM Ammonium Formate in Water (pH 3.0).

Mobile Phase B: 0.1% Formic Acid in Acetonitrile.

Gradient: 90% B to 50% B over 8 minutes.

Causality: Traditional Reversed-Phase (C18) columns fail to retain permanently charged

polar cations, resulting in co-elution at the void volume. HILIC leverages a water-enriched

layer on the stationary phase, retaining the quaternary amines via hydrophilic partitioning

and electrostatic interactions, successfully separating Impurity H from the massive API peak.

Step 3: ESI-MS/MS Detection
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Action: Operate the mass spectrometer in Positive Electrospray Ionization (ESI+) Multiple

Reaction Monitoring (MRM) mode.

Tiotropium:m/z 392.1 → 152.1

Impurity H:m/z 170.1 → 110.1

Causality: Because the analytes are pre-formed cations (quaternary salts), they do not

require protonation in the source. ESI+ provides exceptional sensitivity. Monitoring specific

fragmentation transitions guarantees that isobaric matrix interferences do not produce false

positives.

Step 4: Self-Validating System Suitability (SST)
Action: Before sequence acquisition, inject a resolution standard containing 0.15% Impurity

H and 100% API. The resolution ( Rs​) must be ≥2.5 , and the signal-to-noise (S/N) for

Impurity H must be ≥10 .

Causality: This continuous feedback loop proves the system's resolving power is intact and

the detector's sensitivity is sufficient to enforce regulatory limits before any real sample data

is accepted. The D3-internal standard self-corrects for any ionization suppression caused by

the co-eluting API matrix[9].

References
LookChem. "Cas 845870-40-8, Scopoline Methobromide." LookChem. 1

Veeprho. "Tiotropium EP Impurity H (Bromide Salt) | CAS 845870-40-8." Veeprho. 2

The Pure Chem. "Tiotropium EP Impurity H." The Pure Chem. 9

Daicel Pharma Standards. "Tiotropium Impurities Manufacturers & Suppliers." Daicel

Pharma Standards. 4

Chemicea. "Tiotropium EP Impurity H | CAS No- 845870-40-8." Chemicea. 6

SynThink Chemicals. "Tiotropium EP Impurity H | 845870-40-8." SynThink. 10

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 5 / 7 Tech Support

https://thepurechem.com/prodetails.php?i=104149
https://www.benchchem.com/product/b1146111/docs?utm_src=pdf-body#the-chemical-architecture-and-analytical-profiling-of-scopoline-methobromide
https://www.lookchem.com/casno845870-40-8.html
https://veeprho.com/impurities/tiotropium-ep-impurity-h/
https://thepurechem.com/prodetails.php?i=104149
https://www.daicelpharmastandards.com/product-category/tiotropium/
https://chemicea.com/product/tiotropium-ep-impurity-h
https://synthinkchemicals.com/product/tiotropium-ep-impurity-h/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1146111?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


European Patent Office. "A METHOD OF PREPARING THE SCOPINE ESTER OF DI-(2-

THIENYL)GLYCOLIC ACID... EP 2 825 535 B1." Googleapis. 7

Google Patents. "US20080051582A1 - Process for the preparation of tiotropium bromide."

Google Patents. 3

European Patent Office. "SCOPINE SALTS AND THEIR USE IN PROCESSES FOR THE

PREPARATION OF N-DEMETHYL-TIOTROPIUM AND TIOTROPIUM BROMIDE - EP 2 018

379 B1." EPO. 8

Google Patents. "WO2021133280A1 - An improved process for preparation of scopine

hydrobromide." Google Patents. 5

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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